Cas no 2877705-87-6 (6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile)

• Product Name: 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile
• CAS No: 2877705-87-6
• MF: C₁₇H₁₉N₅O
• MW: 309.365662813187
• CID: 5330800
• PubChem ID: 165434789
• Update Time: 2025-10-30

6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile
• F6702-2618
• AKOS040859727
• 2877705-87-6
• 6-[4-[[(3-Methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-2-pyridinecarbonitrile

• Inchi： 1S/C17H19N5O/c1-13-17(20-8-7-19-13)23-12-14-5-9-22(10-6-14)16-4-2-3-15(11-18)21-16/h2-4,7-8,14H,5-6,9-10,12H2,1H3
• InChI Key： GZONQEHJVLGRBQ-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(N2CCC(COC3=NC=CN=C3C)CC2)=CC=C1

Computed Properties

• Exact Mass: 309.15896025g/mol
• Monoisotopic Mass: 309.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.1±45.0 °C(Predicted)
• pka: 3.11±0.19(Predicted)

Additional information on 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile

6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile (CAS No. 2877705-87-6): An Overview

6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile (CAS No. 2877705-87-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular architecture, which includes a pyridine ring, a piperidine ring, and a 3-methylpyrazine moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for further research and development.

The molecular formula of 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is C₁₉H₂₁N₅O, and its molecular weight is approximately 339.40 g/mol. The compound's chemical structure features a central pyridine ring linked to a piperidine ring via an alkyl chain, with the 3-methylpyrazine moiety attached to the piperidine ring through an ether linkage. This intricate arrangement of functional groups imparts the molecule with distinct chemical properties and biological activities.

Recent studies have highlighted the pharmacological properties of 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile, particularly its potential as an inhibitor of specific enzymes and receptors. One notable area of research has focused on its ability to modulate the activity of kinases, which are key enzymes involved in cellular signaling pathways. Kinases play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

In vitro studies have demonstrated that 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile exhibits potent inhibitory effects on several kinases, including protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). These findings suggest that the compound may have therapeutic potential in treating conditions characterized by aberrant kinase activity. For instance, PKC inhibitors have been shown to exhibit anti-inflammatory and anti-cancer properties, while MAPK inhibitors have been investigated for their roles in modulating cell proliferation and survival.

Beyond its kinase inhibitory properties, 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile has also been studied for its neuroprotective effects. Preclinical research has indicated that the compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of this compound are thought to be mediated through its ability to modulate intracellular signaling pathways and reduce oxidative damage.

The pharmacokinetic profile of 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile has also been investigated to assess its suitability for therapeutic applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for developing it as an oral medication. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of clinical applications, 6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is currently being evaluated in early-stage clinical trials for various indications. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from these trials have been promising, with no major adverse events reported at therapeutic doses. However, further research is needed to fully understand the long-term safety and efficacy profile of this compound.

The development of 6-(4-{[(3-methylpyrazin-2-yloxy)methyl]piperidin}-1-yloxy)-pyridine carbonitrile (CAS No. 2877705-87-6) as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing molecules with high specificity and selectivity for their targets. This approach aims to minimize off-target effects and improve the overall safety profile of drugs. The unique structural features of this compound make it an attractive candidate for further optimization through medicinal chemistry efforts.

In conclusion, 6-(4-{[(3-methylpyrazin)-2-yloxy)methyl]pipiridin}-1-yloxy)-pyridine carbonitrile (CAS No. 2877705-87-6) represents a promising lead compound in the field of medicinal chemistry. Its multifaceted biological activities, including kinase inhibition and neuroprotective effects, make it a valuable target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments for various diseases.